Cas no 3457-90-7 (1,3-Propanediol,1,3-dinitrate)
1,3-Propanediol,1,3-dinitrate structure
Product Name:1,3-Propanediol,1,3-dinitrate
1,3-Propanediol,1,3-dinitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,1,3-dinitrate
- 3-nitrooxypropyl nitrate
- 1,3-Propylene glycol dinitrate
- Trimethylene dinitrate
- Trimethylene nitrate
- DTXSID20188117
- SCHEMBL4731008
- KOSAMXZBGUIISK-UHFFFAOYSA-N
- 1,3-bis-(nitrooxy)propane
- NSC 62613
- 4NLR2HTY9M
- 1,3-Propanediol, dinitrate (8CI)(9CI)
- 1,3-Propanediol dinitrate
- 3457-90-7
- NSC-62613
- 1,3-Propanediol, 1,3-dinitrate
- NSC62613
- 1,3-Propanediol, dinitrate
-
- Inchi: 1S/C3H6N2O6/c6-4(7)10-2-1-3-11-5(8)9/h1-3H2
- InChI Key: KOSAMXZBGUIISK-UHFFFAOYSA-N
- SMILES: O(CCCO[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 166.02258
- Monoisotopic Mass: 166.022586
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 1.1
Experimental Properties
- Density: 1.427
- Boiling Point: 234°Cat760mmHg
- Flash Point: 118.8°C
- Refractive Index: 1.453
- PSA: 104.74
1,3-Propanediol,1,3-dinitrate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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